Cas no 899998-35-7 ((3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899998-35-7
• MF: C₂₀H₁₇ClN₂O₄
• MW: 384.812984228134
• CID: 5440588
• Update Time: 2025-06-11

(3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• NATZXUIELNQKSF-UHFFFAOYSA-N
• (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H17ClN2O4/c1-12-6-7-14(9-16(12)21)22-19(25)11-27-20(26)15-10-18(13(2)24)23-8-4-3-5-17(15)23/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key： NATZXUIELNQKSF-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=C(C)C(Cl)=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Introduction to (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-35-7)

(3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 899998-35-7, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure incorporates a combination of aromatic rings and functional groups that make it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure consists of a benzene ring substituted with a chlorine atom at the 3-position and a methyl group at the 4-position, linked to a carbamoylmethyl group. This moiety further connects to a 3-acetylindolizine-1-carboxylate moiety, which is derived from indolizine, a heterocyclic compound known for its diverse pharmacological properties. The presence of these functional groups not only influences the compound's reactivity but also its potential interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of indolizine derivatives in the development of drugs targeting various diseases. Indolizine-based compounds have shown promise in modulating enzyme activity, particularly in cases involving kinases and other signaling proteins. The (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate derivative, with its unique substitution pattern, is being explored as a potential lead compound for further optimization.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes, making it a candidate for treating conditions associated with overactive enzyme pathways. For instance, preliminary data suggests that it may interfere with the activity of specific kinases involved in cancer progression. The carbamoylmethyl and acetylindolizine portions of the molecule are particularly noteworthy, as they contribute to the compound's ability to bind effectively to target proteins.

The synthesis of (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The chloromethylation step, where the carbamoylmethyl group is introduced, is particularly critical and must be performed under anhydrous conditions to prevent unwanted side reactions. Similarly, the acetylation of the indolizine ring requires precise temperature control to avoid decomposition.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound throughout its synthesis. These techniques provide detailed information about the molecular environment, allowing researchers to identify any impurities or degradation products that may arise during production.

The potential applications of this compound extend beyond oncology. Researchers are investigating its efficacy in treating inflammatory diseases and neurodegenerative disorders. The indolizine core is known to interact with various receptors and ion channels in the central nervous system, suggesting that derivatives like (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate could have therapeutic benefits in conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, (3-chloro-4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structure and demonstrated biological activity make it a promising candidate for further development into a new generation of drugs. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested, expanding its potential utility in medicine.